N-(3,4-dimethylphenyl)-2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C28H25N3O2S/c1-17-12-13-22(14-19(17)3)29-24(32)16-34-28-23-15-21-11-7-8-18(2)25(21)33-27(23)30-26(31-28)20-9-5-4-6-10-20/h4-14H,15-16H2,1-3H3,(H,29,32)
• InChI Key: JCJHJCYNNIMMCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)CC3=C(O2)N=C(N=C3SCC(=O)NC4=CC(=C(C=C4)C)C)C5=CC=CC=C5
• Molecular Formula: C28H25N3O2S
• Molecular Weight: 467.6 g/mol

Description

N-(3,4-dimethylphenyl)-2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H25N3O2S and its molecular weight is 467.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

N-(3,4-dimethylphenyl)-2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide is a compound that likely finds its applications in the field of synthetic and heterocyclic chemistry. Although specific studies on this exact compound were not found, related research indicates the importance of such compounds in synthesizing nitrogen heterocycles and other complex molecules. For example, the synthesis of nitrogen heterocycles has been demonstrated through reactions of similar chromen-2-one derivatives with various amines, leading to thiazole, imidazo[1,2-a]pyridine, and imidazo[1,2-a]pyrimidine derivatives (Skripskaya et al., 2013). These methodologies showcase the potential for creating a wide range of heterocyclic compounds, which are crucial in medicinal chemistry and material science.

Material Science and Pharmaceutical Applications

Compounds similar to this compound might also find use in material science and pharmaceuticals. For instance, the crystal structure analysis of related capsaicinoids reveals their potential in designing new materials and drugs (Park et al., 1995). The detailed understanding of molecular conformations aids in the development of novel compounds with specific physical and biological properties.

Radiopharmaceuticals Development

Furthermore, derivatives of pyrimidine, such as those mentioned in the context of radioligand imaging of the translocator protein with PET, illustrate the application of these compounds in developing radiopharmaceuticals (Dollé et al., 2008). The selective ligands of translocator proteins are crucial for imaging and diagnostic purposes, showcasing the importance of such chemical structures in advancing medical diagnostics.

Catalyst-Free Synthesis

Additionally, the catalyst-free synthesis of diversely substituted heterocyclic compounds, including those related to pyrimidine derivatives, highlights an eco-friendly approach to chemical synthesis (Brahmachari & Nayek, 2017). Such methodologies offer efficient routes to a wide variety of compounds while minimizing environmental impact.